Cas no 2680662-43-3 (2-N-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroacetamidoacetic acid)

• Product Name: 2-N-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroacetamidoacetic acid
• CAS No: 2680662-43-3
• MF: C₁₁H₈F₃NO₅
• MW: 291.18013381958
• CID: 5632091
• PubChem ID: 165940016
• Update Time: 2025-05-25

2-N-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroacetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680662-43-3
• EN300-28288254
• 2-[N-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroacetamido]acetic acid
• 2-N-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroacetamidoacetic acid

• Inchi： 1S/C11H8F3NO5/c12-11(13,14)10(18)15(4-9(16)17)6-1-2-7-8(3-6)20-5-19-7/h1-3H,4-5H2,(H,16,17)
• InChI Key： ZCLIVHVFPKNSKK-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)C1=CC=C2C(=C1)OCO2)=O)(F)F

Computed Properties

• Exact Mass: 291.03545684g/mol
• Monoisotopic Mass: 291.03545684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-N-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroacetamidoacetic acid

2-N-(1,3-Dioxaindan-5-yl)-2,2,2-Trifluoroacetamidoacetic Acid: A Comprehensive Overview

The compound 2-N-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroacetamidoacetic acid (CAS No. 2680662-43-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoroacetyl group with a dioxaindan moiety. The dioxaindan ring system is a derivative of cyclopentane fused with a dione structure, providing the molecule with enhanced stability and reactivity. The trifluoroacetyl group adds further functionality, making this compound an interesting candidate for applications in drug design and advanced materials.

Recent studies have highlighted the importance of fluorinated compounds like 2-N-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroacetamidoacetic acid in the development of new pharmaceuticals. Fluorine atoms are known to enhance the lipophilicity and bioavailability of molecules, which are critical factors in drug design. The trifluoroacetyl group in this compound contributes significantly to its chemical stability and ability to interact with biological systems. Researchers have explored its potential as a building block for creating bioactive molecules targeting various therapeutic areas, including cancer and infectious diseases.

The synthesis of 2-N-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroacetamidoacetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the dioxaindan ring system through cyclization reactions and the subsequent introduction of the trifluoroacetyl group via acylation. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalysis have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, 2-N-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroacetamidoacetic acid has shown promise in the field of materials science. Its unique combination of fluorinated groups and cyclic structures makes it an ideal candidate for use in high-performance polymers and coatings. Researchers have investigated its ability to form stable cross-linked networks when incorporated into polymer matrices. These networks exhibit excellent thermal stability and mechanical properties, making them suitable for use in extreme environments such as aerospace applications.

The study of dioxaindan derivatives has also led to insights into their electronic properties. The dioxaindan ring system introduces conjugation effects that can be tuned by modifying substituents on the ring. In the case of 2-N-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroacetamidoacetic acid, the trifluoroacetyl group further enhances these electronic effects by introducing electron-withdrawing fluorine atoms. This makes the compound a valuable tool for studying electron transfer mechanisms in organic semiconductors.

From an environmental perspective, the synthesis and application of CAS No. 2680662-43-3 have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes to reduce waste and energy consumption. Additionally, researchers are exploring ways to recycle or repurpose byproducts generated during synthesis to further enhance sustainability.

In conclusion, CAS No. 2680662-43-3, or dioxaindan-based trifluoroacetamide, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure provides a platform for innovation in pharmaceuticals, materials science, and electronics. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern technology and medicine.